Cas no 7373-27-5 (Benzene, 1,3,5-triisocyanato-)

• Product Name: Benzene, 1,3,5-triisocyanato-
• CAS No: 7373-27-5
• MF: C₉H₃N₃O₃
• MW: 201.138421297073
• CID: 542054
• PubChem ID: 21885221
• Update Time: 2025-04-19

Benzene, 1,3,5-triisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-triisocyanato-
• 1,3,5-triisocyanatobenzene
• 1,3,5-benzenetriisocyanate
• 7373-27-5
• PQDIQKXGPYOGDI-UHFFFAOYSA-N
• SCHEMBL131042
• 1,3,5-triisocyanato-benzene
• DTXSID60619430

• Inchi： 1S/C9H3N3O3/c13-4-10-7-1-8(11-5-14)3-9(2-7)12-6-15/h1-3H
• InChI Key： PQDIQKXGPYOGDI-UHFFFAOYSA-N
• SMILES： O=C=NC1C=C(C=C(C=1)N=C=O)N=C=O

Computed Properties

• Exact Mass: 201.01749
• Monoisotopic Mass: 201.01744097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 88.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives